Cas no 2171670-14-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid is a specialized Fmoc-protected amino acid derivative featuring a 3-hydroxypyrrolidine moiety. This compound is particularly valuable in peptide synthesis, where the Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The hydroxypyrrolidine ring introduces conformational constraints and potential hydrogen-bonding interactions, which can enhance peptide stability and modulate biological activity. The carboxylic acid terminus allows for further conjugation or incorporation into larger structures. Its well-defined reactivity profile makes it suitable for solid-phase peptide synthesis (SPPS) and other applications requiring precise control over molecular assembly. The compound’s structural features contribute to its utility in medicinal chemistry and biochemical research.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid structure
2171670-14-5 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
CAS No:2171670-14-5
MF:C24H26N2O6
MW:438.473046779633
CID:6050562
PubChem ID:165873702
Update Time:2025-06-13

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
    • EN300-1487344
    • 2171670-14-5
    • Inchi: 1S/C24H26N2O6/c27-15-11-12-26(13-15)23(30)21(9-10-22(28)29)25-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,27H,9-14H2,(H,25,31)(H,28,29)
    • InChI Key: UGCXNZPFXHCFGA-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1487344-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
0.05g
$2829.0 2023-05-26
Enamine
EN300-1487344-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
0.1g
$2963.0 2023-05-26
Enamine
EN300-1487344-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
0.25g
$3099.0 2023-05-26
Enamine
EN300-1487344-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
0.5g
$3233.0 2023-05-26
Enamine
EN300-1487344-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
1g
$3368.0 2023-05-26
Enamine
EN300-1487344-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
2.5g
$6602.0 2023-05-26
Enamine
EN300-1487344-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
5g
$9769.0 2023-05-26
Enamine
EN300-1487344-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
10g
$14487.0 2023-05-26
Enamine
EN300-1487344-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1487344-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid
2171670-14-5
100mg
$2963.0 2023-09-28

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid

Professional Introduction to Compound with CAS No. 2171670-14-5 and Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic Acid

The compound with the CAS number 2171670-14-5 and the product name 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-yl)-5-oxopentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the fluoren-9-yl methoxycarbonyl moiety and the hydroxypyrrolidin-1-yl side chain suggests a high degree of structural complexity, which is often associated with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The compound in question, with its unique chemical profile, has been studied for its potential role in various therapeutic areas. One of the most notable aspects of this compound is its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the design of effective drugs that minimize side effects and maximize therapeutic efficacy.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance the solubility and bioavailability of drug candidates. This group also contributes to the stability of the molecule, which is essential for its use in pharmaceutical formulations. Additionally, the hydroxypyrrolidin-1-yl moiety introduces a polar region that can facilitate interactions with biological receptors, further enhancing the compound's pharmacological potential.

Recent research has highlighted the importance of structure-based drug design in developing new therapeutic agents. The compound with CAS no. 2171670-14-5 exemplifies this approach, as its molecular structure has been meticulously designed to optimize its interaction with target enzymes and receptors. Studies have shown that compounds with similar structural features often exhibit improved pharmacokinetic properties, which are critical for clinical success.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of the molecule. These techniques include palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis for their ability to form carbon-carbon bonds efficiently.

In addition to its synthetic significance, this compound has been investigated for its potential biological activities. Preliminary studies have suggested that it may possess properties relevant to the treatment of various diseases. For instance, its interaction with specific enzymes has been linked to potential anti-inflammatory and anti-proliferative effects. These findings are particularly exciting given the ongoing efforts to develop novel therapeutics for chronic and degenerative conditions.

The development of new drug candidates is a complex process that involves extensive testing and validation. The compound under discussion has undergone rigorous evaluation in both in vitro and in vivo models to assess its safety and efficacy. These studies have provided valuable insights into its pharmacological profile and have laid the groundwork for further clinical investigations.

One of the key challenges in drug development is ensuring that new compounds can be effectively delivered to their target sites within the body. The structural features of this compound have been engineered to enhance its bioavailability, ensuring that it can reach its intended biological targets at effective concentrations. This aspect is particularly important for drugs that are intended for oral administration or other non-invasive delivery methods.

The role of computational chemistry in drug design cannot be overstated. Advanced computational methods have been used to model the interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental approaches, enabling researchers to refine their understanding of how this compound functions at a molecular level.

As research in pharmaceutical chemistry continues to evolve, compounds like those with CAS no. 2171670-14-5 will play an increasingly important role in addressing unmet medical needs. The unique structural features and potential biological activities make it a promising candidate for further development. Future studies will focus on optimizing its pharmacological properties and exploring new therapeutic applications.

In conclusion, the compound with CAS no. 2171670-14-5 and product name 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypyrrolidin-1-y l)-5-oxopentanoic acid represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure, functional groups such as fluoren-9-y l methoxycarbonyl and hydroxypyrrolidin -1 -y l, and potential biological activities make it a promising candidate for further research and development. As our understanding of drug design continues to improve, compounds like these will be instrumental in developing new therapies that address complex diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent